Cas no 791595-83-0 (2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl)-)

• Product Name: 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl)-
• CAS No: 791595-83-0
• MF: C₈H₄ClF₃N₂S
• MW: 252.643969535828
• CID: 1795760
• PubChem ID: 11736882
• Update Time: 2025-05-23

2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl)-
• 4-Chloro-6-(trifluoromethyl)benzo[d]thiazol-2-amine
• 4-CHLORO-6-(TRIFLUOROMETHYL)-1,3-BENZOTHIAZOL-2-AMINE
• D77617
• CS-W000333
• 791595-83-0
• DFPUGGXCOUAHGD-UHFFFAOYSA-N
• SCHEMBL5681260

• Inchi： 1S/C8H4ClF3N2S/c9-4-1-3(8(10,11)12)2-5-6(4)14-7(13)15-5/h1-2H,(H2,13,14)
• InChI Key： DFPUGGXCOUAHGD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC2=C1N=C(N)S2

Computed Properties

• Exact Mass: 251.9735815g/mol
• Monoisotopic Mass: 251.9735815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl)-

Introduction to 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl) (CAS No. 791595-83-0)

2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl), identified by its Chemical Abstracts Service (CAS) number 791595-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl), particularly the presence of a chloro substituent at the 4-position and a trifluoromethyl group at the 6-position, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. The introduction of electron-withdrawing groups such as chlorine and trifluoromethyl enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development. In recent years, there has been a surge in research focused on benzothiazole derivatives as potential candidates for treating a variety of diseases, including cancer, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl) is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro and trifluoromethyl groups provide reactive sites for further functionalization, allowing chemists to design molecules with tailored biological activities. For instance, these groups can be used to introduce additional polar or non-polar moieties that enhance binding affinity to specific protein targets.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. The trifluoromethyl group, in particular, is known to increase the metabolic stability and binding affinity of drug candidates. This has led to increased interest in fluorinated benzothiazole derivatives as potential therapeutic agents. Research has shown that compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

The chloro substituent at the 4-position of 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl) also plays a crucial role in its biological activity. Chlorine atoms are known to enhance the bioavailability and binding affinity of drug molecules by increasing their lipophilicity. Additionally, chlorine can participate in hydrogen bonding interactions with biological targets, further stabilizing the drug-receptor complex.

In the context of oncology research, benzothiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl) make it a potential lead compound for developing novel anticancer agents. Preclinical studies have demonstrated that benzothiazole-based compounds can effectively inhibit the activity of target enzymes while minimizing toxicity to healthy cells.

The synthesis of 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorinated and chlorinated groups efficiently.

Quality control and analytical methods are essential for ensuring the identity and purity of 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl). Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used for characterization. These methods provide detailed information about the molecular structure and purity of the compound, ensuring that it meets pharmaceutical standards.

The pharmacological profile of 2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl) is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are crucial for translating laboratory findings into clinical applications.

In conclusion,2-Benzothiazolamine, 4-chloro-6-(trifluoromethyl) (CAS No. 791595-83-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Continued investigation into its biological activities and synthetic pathways will likely lead to new breakthroughs in drug discovery.